5-[4-[(1,3-Dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione

• CAS No.: 65419-94-5
• Molecular Formula: C22H10O6S2
• Molecular Weight: 434.4 g/mol
• IUPAC Name: 5-[4-[(1,3-dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione
• InChI: InChI=1S/C22H10O6S2/c23-19-15-7-5-13(9-17(15)21(25)27-19)29-11-1-2-12(4-3-11)30-14-6-8-16-18(10-14)22(26)28-20(16)24/h1-10H
• InChI Key: IHZVGZNTMCKRMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SC2=CC3=C(C=C2)C(=O)OC3=O)SC4=CC5=C(C=C4)C(=O)OC5=O

Description

5-[4-[(1,3-Dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione is a complex organic compound with a molecular formula of C28H14O7S2 . This compound is part of the benzofuran family, known for its diverse biological and pharmacological activities .

Preparation Methods

The synthesis of 5-[4-[(1,3-Dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione typically involves the condensation reaction of an aromatic primary amine with a maleic anhydride derivative . This method provides a straightforward and versatile pathway to access a variety of substituted N-isoindoline-1,3-diones .

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: It can undergo substitution reactions, particularly at the benzofuran ring.

Common reagents used in these reactions include N-bromosuccinimide (NBS) for free radical reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-[4-[(1,3-Dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in cancer research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It is believed to exert its effects through the modulation of various biochemical pathways, although detailed mechanisms are still under investigation . The compound’s unique structure allows it to interact with multiple targets, making it a versatile tool in research .

Comparison with Similar Compounds

Compared to other benzofuran derivatives, 5-[4-[(1,3-Dioxo-2-benzofuran-5-yl)sulfanyl]phenyl]sulfanyl-2-benzofuran-1,3-dione stands out due to its dual benzofuran rings and sulfanyl groups . Similar compounds include:

• 5-({3-[(1,3-Dioxo-1,3-dihydro-2-benzofuran-5-yl)sulfanyl]phenyl}sulfanyl)-2-benzofuran-1,3-dione
• 5-{4-[(1,3-Dioxo-1,3-dihydro-2-benzofuran-5-yl)oxy]-2,3,5,6-tetrafluorophenoxy}-2-benzofuran-1,3-dione